4-cyclopentyloxy-N,N-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-cyclopentyloxy-N,N-dimethylbenzamide, also known as CPDB, is a chemical compound that has been studied for its potential use as a pharmaceutical drug. CPDB belongs to the class of compounds known as benzamides, which have been shown to have a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 4-cyclopentyloxy-N,N-dimethylbenzamide is not fully understood. However, it is believed to work by modulating the activity of certain receptors in the brain, such as the dopamine and serotonin receptors. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, as well as to inhibit the growth of cancer cells. This compound has also been shown to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-cyclopentyloxy-N,N-dimethylbenzamide in lab experiments is that it is relatively easy to synthesize and purify. It has also been shown to have a wide range of biological activities, making it a useful compound for studying various diseases and conditions. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are a number of future directions for research on 4-cyclopentyloxy-N,N-dimethylbenzamide. One area of interest is its potential use in treating neurological disorders, such as Parkinson's disease and Alzheimer's disease. This compound has also been shown to have anti-tumor effects, and further research could explore its potential use in cancer therapy. Additionally, more research is needed to fully understand the mechanism of action of this compound and how it interacts with various receptors in the brain.
Synthesis Methods
4-cyclopentyloxy-N,N-dimethylbenzamide can be synthesized using a variety of methods, including the reaction of 4-cyclopentyloxyaniline with N,N-dimethylformamide dimethyl acetal in the presence of a catalyst. The resulting product can be purified using column chromatography to obtain a high purity this compound.
Scientific Research Applications
4-cyclopentyloxy-N,N-dimethylbenzamide has been studied extensively for its potential use as a pharmaceutical drug. It has been shown to have a wide range of biological activities, including anti-inflammatory, analgesic, and anti-tumor effects. This compound has also been studied for its potential use in treating neurological disorders, such as Parkinson's disease and Alzheimer's disease.
Properties
IUPAC Name |
4-cyclopentyloxy-N,N-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2/c1-15(2)14(16)11-7-9-13(10-8-11)17-12-5-3-4-6-12/h7-10,12H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMYCQLCFNYBIEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=C(C=C1)OC2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.